Aluminium ytterbium trioxide

Specification

• CAS No.: 12003-87-1
• Molecular Formula: AlO3Yb
• Molecular Weight: 248.033
• IUPAC Name: aluminum;oxygen(2-);ytterbium(3+)
• Standard InChI: InChI=1S/Al.3O.Yb/q+3;3*-2;+3
• Standard InChI Key: SHYFZKHAEKCHMB-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[Al+3].[Yb+3]

Introduction

Key Aluminium-Ytterbium Compounds

Al₃Yb Intermetallic Compound

The Al₃Yb intermetallic compound represents one of the most important aluminum-ytterbium materials documented in current research. This compound forms during the synthesis of Al-Yb master alloys, which are created through aluminothermic reduction processes involving ytterbium fluoride in molten salt environments.

Microstructural analysis reveals that these master alloys feature a distinctive composition with eutectic colonies of Al + Al₃Yb positioned along the boundaries of α-Al dendritic cells. Research has shown that approximately 85.5% of the area in samples containing 5.1 wt.% ytterbium consists of aluminum dendrites with an average cell size of 25 μm.

Ytterbium(III) Oxide (Yb₂O₃)

Ytterbium(III) oxide is the most stable and common oxide of ytterbium with the formula Yb₂O₃. It occurs naturally in trace amounts in the mineral gadolinite and was first isolated in 1878 by Jean Charles Galissard de Marignac.

Table 1: Physical Properties of Ytterbium(III) Oxide

Property	Value
Formula	Yb₂O₃
Molar mass	394.08 g/mol
Appearance	White solid
Density	9.17 g/cm³
Melting point	2,355°C (4,271°F; 2,628 K)
Boiling point	4,070°C (7,360°F; 4,340 K)
Crystal structure	Cubic, cI80
Space group	Ia-3, No. 206
Standard molar entropy	133.05 J·mol⁻¹·K⁻¹
Standard enthalpy of formation	-1814.6 kJ/mol

Sources:

Metastable Ytterbium(II) Oxide (YbO)

Unlike the more common Yb₂O₃, ytterbium(II) oxide (YbO) exists as a metastable phase. Due to ytterbium's electron configuration (Xe) 4f¹⁴ 6s², it can form this divalent oxide under specific synthesis conditions.

Synthesis Methods

Synthesis of Al-Yb Master Alloys

The synthesis of Al-Yb master alloys, which contain the Al₃Yb intermetallic compound, involves a sophisticated aluminothermic reduction process. This process reduces ytterbium fluoride (YbF₃) in a mixture of molten salts (NaF-KCl) using aluminum as the reducing agent.

The following reactions describe the process of Al-Yb master alloy synthesis:

• 2NaF + NaYbF₄ + 4Al = Al₃Yb + Na₃AlF₆

• 3NaYbF₄ + 12Al = 3Al₃Yb + Na₃AlF₆ + 2AlF₃

• NaYbF₄ + 4Al = Al₃Yb + NaF + AlF₃

• NaYbF₄ + 4Al + KCl = Al₃Yb + KF + NaCl + AlF₃

• 3NaYbF₄ + 12Al + 3KCl = 3Al₃Yb + K₃AlF₆ + 3NaCl + 2AlF₃

Research has demonstrated that these reactions have a high thermodynamic probability, confirmed by the negative values of Gibbs energy across the entire temperature range studied.

Ytterbium(III) Oxide Synthesis

Ytterbium(III) oxide can be synthesized through multiple methods:

• Direct reaction of ytterbium metal with oxygen:

  • 4Yb + 3O₂ → 2Yb₂O₃

• Thermal decomposition of ytterbium carbonate or ytterbium oxalate at temperatures around 700°C:

  • Yb₂(CO₃)₃ → Yb₂O₃ + 3CO₂

  • Yb₂(C₂O₄)₃ → Yb₂O₃ + 3CO₂ + 3CO

Metastable Ytterbium(II) Oxide Synthesis

The synthesis of metastable YbO has been investigated using two experimental approaches:

• Heat treatment of Yb metal under argon gas atmosphere with metal carbonate as an oxygen source

• Heat treatment of Yb metal under continuous gas flow using various gas atmospheres

Research indicates that nearly single-phase YbO can be obtained using a molar ratio of CaCO₃/Yb = 0.4. Thermodynamic calculations suggest that YbO formation is controlled by kinetics rather than thermodynamics, with the evaporation of Yb metal in a boron nitride (BN) crucible playing a key role in the formation of metastable YbO.

Process Parameters and Optimization

Al-Yb Master Alloy Production Parameters

The synthesis of Al-Yb master alloys requires careful control of process parameters to maximize ytterbium extraction. Research has identified the following optimal conditions:

Table 2: Optimal Process Parameters for Al-Yb Master Alloy Synthesis

Parameter	Optimal Value	Impact
Temperature	750-760°C	Maximum reduction percentage achieved
Holding time	~10 minutes	Extended holding decreases extraction
Salt mixture composition	9.8% YbF₃ + 6.8% NaF + 83.4% KCl	Facilitates reduction reactions
Salt/aluminum mass ratio	0.3-0.5	Affects extraction efficiency

Under these optimized conditions, the maximum achieved extraction of ytterbium into the master alloy was 82.5%.

Properties and Applications

Properties of Al-Yb Master Alloys

Al-Yb master alloys exhibit several beneficial properties that make them valuable for aluminum modification:

• Increased mechanical properties in the modified aluminum alloys

• Improved weldability

• Enhanced corrosion resistance

Properties of Ytterbium(III) Oxide

Ytterbium(III) oxide possesses several notable properties:

• Chemical stability: It reacts with acids to form salts, and with carbon tetrachloride or hot hydrochloric acid to form ytterbium(III) chloride:

  • 2Yb₂O₃ + 3CCl₄ → 4YbCl₃ + 3CO₂

  • Yb₂O₃ + 6HCl → 2YbCl₃ + 3H₂O

• Structural properties: It has the "rare-earth C-type sesquioxide" structure related to the fluorite structure with one-quarter of the anions removed, resulting in ytterbium atoms in two different six-coordinate environments.

Applications

Ytterbium compounds, particularly ytterbium oxide, find applications in various fields:

• As colorants for glasses and enamels

• As dopants for garnet crystals in lasers

• In optical fibers

• As additives for special alloys and dielectric ceramic materials

• In the manufacture of specialized electronic components

Additionally, Al-Yb master alloys are important for the development of high-quality aluminum alloys with enhanced properties for industrial applications.

Research Findings and Thermal Analysis

Differential thermal analysis of salt mixtures (NaF-KCl-YbF₃) with aluminum has revealed important insights into the thermal processes occurring during Al-Yb master alloy synthesis. The exothermic effect of ytterbium reduction was established in the temperature range of 745-761°C.

X-ray diffraction analysis confirmed the two-phase structure of Al-Yb master alloys consisting of solid solutions of aluminum (Al) and intermetallic compounds (Al₃Yb). Metallographic analysis further revealed that about 85.5% of the area in samples with 5.1 wt.% ytterbium consists of aluminum dendrites with an average cell size of 25 μm.